Cas no 923185-13-1 (2-{1-(2,2-dichlorocyclopropyl)methyl-1H-1,3-benzodiazol-2-yl}propan-2-ol)

• Product Name: 2-{1-(2,2-dichlorocyclopropyl)methyl-1H-1,3-benzodiazol-2-yl}propan-2-ol
• CAS No: 923185-13-1
• MF: C₁₄H₁₆Cl₂N₂O
• MW: 299.195641517639
• CID: 5427999
• Update Time: 2025-06-25

2-{1-(2,2-dichlorocyclopropyl)methyl-1H-1,3-benzodiazol-2-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-[1-[(2,2-dichlorocyclopropyl)methyl]benzimidazol-2-yl]propan-2-ol
• 2-{1-(2,2-dichlorocyclopropyl)methyl-1H-1,3-benzodiazol-2-yl}propan-2-ol

• Inchi： 1S/C14H16Cl2N2O/c1-13(2,19)12-17-10-5-3-4-6-11(10)18(12)8-9-7-14(9,15)16/h3-6,9,19H,7-8H2,1-2H3
• InChI Key： CHSADCVKNIDBPU-UHFFFAOYSA-N
• SMILES： CC(C1N(CC2CC2(Cl)Cl)C2=CC=CC=C2N=1)(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-{1-(2,2-dichlorocyclopropyl)methyl-1H-1,3-benzodiazol-2-yl}propan-2-ol

Introduction to 2-{1-(2,2-dichlorocyclopropyl)methyl-1H-1,3-benzodiazol-2-yl}propan-2-ol (CAS No. 923185-13-1)

2-{1-(2,2-dichlorocyclopropyl)methyl-1H-1,3-benzodiazol-2-yl}propan-2-ol, with the CAS number 923185-13-1, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzodiazepines, a group of drugs widely used for their anxiolytic, sedative, and muscle relaxant properties. However, the presence of the 2,2-dichlorocyclopropyl moiety and the propan-2-ol group introduces additional complexity and functionality that sets it apart from traditional benzodiazepines.

The chemical structure of 2-{1-(2,2-dichlorocyclopropyl)methyl-1H-1,3-benzodiazol-2-yl}propan-2-ol is characterized by a benzodiazepine core fused with a cyclopropyl ring substituted with two chlorine atoms. This cyclopropyl moiety is known to influence the compound's pharmacological properties by altering its lipophilicity and metabolic stability. The presence of the propan-2-ol group further enhances the compound's solubility and bioavailability, making it a promising candidate for various therapeutic applications.

In recent years, extensive research has been conducted to explore the potential therapeutic uses of this compound. One of the key areas of interest is its application in the treatment of anxiety disorders and insomnia. Studies have shown that 2-{1-(2,2-dichlorocyclopropyl)methyl-1H-1,3-benzodiazol-2-yl}propan-2-ol exhibits potent anxiolytic effects without causing significant sedation or cognitive impairment. This makes it a potentially safer alternative to traditional benzodiazepines, which are often associated with side effects such as drowsiness and dependency.

Beyond its anxiolytic properties, this compound has also shown promise in the treatment of neurological disorders such as epilepsy and neuropathic pain. Preclinical studies have demonstrated that 2-{1-(2,2-dichlorocyclopropyl)methyl-1H-1,3-benzodiazol-2-yl}propan-2-ol can effectively reduce seizure frequency and intensity in animal models of epilepsy. Additionally, it has been found to exhibit analgesic effects in models of neuropathic pain, suggesting its potential as a multi-target therapy for complex neurological conditions.

The pharmacokinetic profile of 2-{1-(2,2-dichlorocyclopropyl)methyl-1H-1,3-benzodiazol-2-yl}propan-2-ol has been extensively studied to understand its behavior in biological systems. Research has shown that this compound is rapidly absorbed following oral administration and exhibits good bioavailability. Its lipophilic nature allows it to cross the blood-brain barrier efficiently, ensuring effective central nervous system (CNS) penetration. The compound is metabolized primarily in the liver via cytochrome P450 enzymes, with a half-life that supports once-daily dosing regimens.

Safety and toxicity studies have indicated that 2-{1-(2,2-dichlorocyclopropyl)methyl-1H-1,3-benzodiazol-2-yl}propan-2-ol is well-tolerated at therapeutic doses. Preclinical data suggest that it has a favorable safety profile with minimal adverse effects on major organs such as the liver and kidneys. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The development of 2-{1-(2,2-dichlorocyclopropyl)methyl-1H-1,3-benzodiazol-2-yl}propan-2-ol as a therapeutic agent is ongoing. Current research efforts are focused on optimizing its formulation for improved stability and patient compliance. Additionally, there is ongoing work to identify potential drug-drug interactions and to explore its use in combination therapies for complex conditions such as treatment-resistant anxiety disorders.

In conclusion, 2-{1-(2,2-dichlorocyclopropyl)methyl-1H-1,3-benzodiazol-2-y}propan---l (CAS No. 9 9 ) represents a promising compound with a unique chemical structure and a broad range of potential therapeutic applications. Its favorable pharmacological properties and safety profile make it an attractive candidate for further clinical development.